Acetamide, N-(8-butoxy-5-quinolyl)-2-(diethylamino)-, dihydrochloride
Overview
Description
Acetamide, N-(8-butoxy-5-quinolyl)-2-(diethylamino)-, dihydrochloride is a chemical compound that has gained attention in the scientific community due to its potential applications in various fields.
Mechanism Of Action
The mechanism of action of Acetamide, N-(8-butoxy-5-quinolyl)-2-(diethylamino)-, dihydrochloride involves the binding of the compound to specific proteins or enzymes. This binding results in a change in the fluorescence properties of the compound, which can be detected and measured.
Biochemical And Physiological Effects
Acetamide, N-(8-butoxy-5-quinolyl)-2-(diethylamino)-, dihydrochloride has been shown to have minimal biochemical and physiological effects on living organisms. However, it is important to note that the compound should be handled with care and proper safety precautions should be taken when working with it.
Advantages And Limitations For Lab Experiments
One of the main advantages of using Acetamide, N-(8-butoxy-5-quinolyl)-2-(diethylamino)-, dihydrochloride in lab experiments is its high sensitivity and specificity for detecting specific proteins or enzymes. However, one of the limitations of using the compound is its potential toxicity, which can be harmful to living organisms.
Future Directions
There are many potential future directions for the use of Acetamide, N-(8-butoxy-5-quinolyl)-2-(diethylamino)-, dihydrochloride in scientific research. Some of these directions include the development of new fluorescent probes for the detection of other metal ions, the study of the mechanism of action of various enzymes and proteins, and the development of new therapeutic agents for the treatment of various diseases.
Conclusion:
Acetamide, N-(8-butoxy-5-quinolyl)-2-(diethylamino)-, dihydrochloride is a chemical compound that has potential applications in various fields of scientific research. Its high sensitivity and specificity for detecting specific proteins or enzymes make it a valuable tool for studying the mechanism of action of various biological molecules. However, its potential toxicity should be taken into consideration when working with the compound. Overall, Acetamide, N-(8-butoxy-5-quinolyl)-2-(diethylamino)-, dihydrochloride has a promising future in the field of scientific research.
Synthesis Methods
Acetamide, N-(8-butoxy-5-quinolyl)-2-(diethylamino)-, dihydrochloride can be synthesized by reacting 8-butoxy-5-quinolineamine with diethylaminoethyl chloride hydrochloride in the presence of a base. The resulting product is then purified by recrystallization to obtain the final compound.
Scientific Research Applications
Acetamide, N-(8-butoxy-5-quinolyl)-2-(diethylamino)-, dihydrochloride has been extensively studied for its potential applications in scientific research. It has been used as a fluorescent probe for the detection of zinc ions in biological samples. Additionally, it has been used as a tool to study the mechanism of action of various enzymes and proteins.
properties
CAS RN |
19655-31-3 |
|---|---|
Product Name |
Acetamide, N-(8-butoxy-5-quinolyl)-2-(diethylamino)-, dihydrochloride |
Molecular Formula |
C19H29Cl2N3O2 |
Molecular Weight |
402.4 g/mol |
IUPAC Name |
N-(8-butoxyquinolin-5-yl)-2-(diethylamino)acetamide;dihydrochloride |
InChI |
InChI=1S/C19H27N3O2.2ClH/c1-4-7-13-24-17-11-10-16(15-9-8-12-20-19(15)17)21-18(23)14-22(5-2)6-3;;/h8-12H,4-7,13-14H2,1-3H3,(H,21,23);2*1H |
InChI Key |
JAXRRCJNPSAGEH-UHFFFAOYSA-N |
SMILES |
CCCCOC1=C2C(=C(C=C1)NC(=O)CN(CC)CC)C=CC=N2.Cl.Cl |
Canonical SMILES |
CCCCOC1=C2C(=C(C=C1)NC(=O)CN(CC)CC)C=CC=N2.Cl.Cl |
Other CAS RN |
19655-31-3 |
synonyms |
N-(8-butoxyquinolin-5-yl)-2-diethylamino-acetamide dihydrochloride |
Origin of Product |
United States |
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